N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-12(22)13-6-8-15(9-7-13)20-19(23)17-11-18(25-21-17)14-4-3-5-16(10-14)24-2/h3-11H,1-2H3,(H,20,23)
• InChI Key: FEFAPBNRPFTKAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=NOC(=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide: is an organic compound that belongs to the class of oxazole derivatives. This compound is characterized by the presence of an oxazole ring, which is a five-membered ring containing one oxygen and one nitrogen atom. The compound also features acetyl and methoxy substituents on the phenyl rings, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through the cyclization of appropriate precursors, such as α-haloketones and amides.

Substitution Reactions: The introduction of the acetyl and methoxy groups can be achieved through electrophilic aromatic substitution reactions. For example, acetylation can be performed using acetic anhydride in the presence of a Lewis acid catalyst, while methoxylation can be achieved using methanol and a suitable catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

N-(4-acetylphenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide can be compared with other oxazole derivatives, such as:

N-(4-acetylphenyl)-2-(3-methoxyphenyl)acetamide: This compound has a similar structure but lacks the oxazole ring, which may result in different chemical and biological properties.

N-(4-acetylphenyl)-3-[(3-methoxyphenyl)formamido]propanamide: This compound also features acetyl and methoxy groups but has a different core structure, leading to variations in reactivity and applications.

The uniqueness of this compound lies in its specific combination of functional groups and the presence of the oxazole ring, which imparts distinct chemical and biological properties.